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Compound of Interest

Compound Name: C.I. Acid orange 33

Cat. No.: B3029409 Get Quote

The adsorption capacity of activated carbon is a key performance indicator, which varies

significantly depending on the type of activated carbon, its preparation method, and the specific

anionic dye being adsorbed. The following table summarizes the maximum adsorption capacity

(q_max) of various activated carbons for several common anionic dyes.
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Anionic
Dye

Activated
Carbon
Source

Activatio
n Method

pH
Temperat
ure (°C)

Maximum
Adsorptio
n
Capacity
(q_max)
(mg/g)

Referenc
e

Congo Red
Palm Tree

Fiber

H₃PO₄

Activation
2

Not

Specified
9.79

Congo Red Bone Char
Not

Specified

Not

Specified

Not

Specified

0.296

mmol/g

Indigo

Carmine

Activated

Carbon

Cloth

Not

Specified

Not

Specified

Not

Specified

1.087

mmol/g
[1]

Evans Blue Bone Char
Not

Specified

Not

Specified

Not

Specified

0.0614

mmol/g
[1]

Methyl

Orange

Commercia

l Activated

Carbon

Not

Specified
7 25 42.6 [2]

Methyl

Orange

Commercia

l Activated

Carbon

Not

Specified
3

Not

Specified
129.3 [3]

Naphthol

Blue Black

Oak

Cupules

H₃PO₄

Activation

Not

Specified

Not

Specified
213 [4]

Reactive

Dyes

(mixture)

Commercia

l Activated

Carbon

Not

Specified
5.7-6.2 25

Not

Specified
[5]

Experimental Protocols
The following is a generalized experimental protocol for determining the adsorption capacity of

activated carbon for anionic dyes, based on common methodologies reported in the literature.

[6][4][7][8]
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Preparation of Activated Carbon
Activated carbon can be prepared from a variety of carbonaceous materials. A typical chemical

activation method is as follows:

Precursor Preparation: The raw material (e.g., oak cupules, palm tree fiber) is washed with

distilled water to remove impurities and then dried in an oven at 100-110°C for 24 hours.[4]

Impregnation: The dried material is impregnated with an activating agent, such as

phosphoric acid (H₃PO₄), typically in a 1:1 weight ratio.

Carbonization: The impregnated material is then heated in a furnace under a nitrogen

atmosphere to a specific temperature (e.g., 400-800°C) for a set duration (e.g., 1-2 hours).

Washing and Drying: The resulting activated carbon is washed with distilled water until the

pH is neutral to remove any remaining activating agent and by-products. It is then dried in an

oven at 105°C.

Batch Adsorption Experiments
Batch adsorption studies are conducted to evaluate the adsorption performance under various

conditions.

Preparation of Dye Solutions: A stock solution of the anionic dye is prepared by dissolving a

known weight of the dye in distilled water.[7] Experimental solutions of different

concentrations are then prepared by diluting the stock solution.

Adsorption Test: A known amount of activated carbon (adsorbent dose) is added to a fixed

volume of the dye solution of a specific initial concentration in a conical flask.

Parameter Variation: The experiments are carried out by varying key parameters such as:

pH: The pH of the dye solution is adjusted using HCl or NaOH.

Contact Time: The flasks are agitated in a shaker for different time intervals (e.g., 5 to 180

minutes) to determine the equilibrium time.[7]
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Initial Dye Concentration: The concentration of the dye solution is varied to study its effect

on adsorption capacity.

Temperature: The experiments are conducted at different temperatures to study the

thermodynamics of the adsorption process.

Analysis: After agitation, the solution is filtered or centrifuged to separate the activated

carbon. The remaining concentration of the dye in the supernatant is determined using a UV-

visible spectrophotometer at the maximum wavelength of the dye.

Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of activated

carbon at equilibrium (q_e, in mg/g) is calculated using the following equation:

q_e = (C_0 - C_e) * V / m

where:

C₀ and Cₑ are the initial and equilibrium concentrations of the dye (mg/L), respectively.

V is the volume of the dye solution (L).

m is the mass of the activated carbon (g).

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for assessing the adsorption capacity of

activated carbon for anionic dyes.
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Caption: Experimental workflow for determining anionic dye adsorption capacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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